Cas no 2200699-25-6 (2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole)

• Product Name: 2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole
• CAS No: 2200699-25-6
• MF: C₁₃H₁₆N₄O₂S
• MW: 292.356740951538
• CID: 5875893
• PubChem ID: 121150628
• Update Time: 2025-06-07

2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylpyrazol-3-yl)-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]methanone
• (1,3-dimethyl-1H-pyrazol-5-yl)(3-(thiazol-2-yloxy)pyrrolidin-1-yl)methanone
• 2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole
• AKOS032691912
• F6471-3343
• 2200699-25-6

• Inchi： 1S/C13H16N4O2S/c1-9-7-11(16(2)15-9)12(18)17-5-3-10(8-17)19-13-14-4-6-20-13/h4,6-7,10H,3,5,8H2,1-2H3
• InChI Key： LSBBCAIFWBLFCQ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1CN(C(C2=CC(C)=NN2C)=O)CC1

Computed Properties

• Exact Mass: 292.09939694g/mol
• Monoisotopic Mass: 292.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole

Introduction to 2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole (CAS No. 2200699-25-6)

2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2200699-25-6, belongs to a class of heterocyclic derivatives that are widely explored for their pharmacological properties. The presence of multiple heterocyclic rings, including pyrazole, pyrrolidine, and thiazole, makes this molecule a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole features a central thiazole ring connected to an oxygenated pyrrolidine moiety, which is further substituted with a dimethylpyrazole carbonyl group. This arrangement creates a multifaceted scaffold that can interact with various biological targets. The dimethylpyrazole moiety is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in several pharmacological contexts. The pyrrolidine and thiazole rings contribute additional layers of complexity, enabling diverse interactions with biological systems.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The structural features of 2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole make it an attractive candidate for further exploration in this area. Specifically, the combination of the thiazole core with the oxygenated pyrrolidine substituent suggests potential applications in the treatment of inflammatory diseases, infectious disorders, and even oncological conditions. The dimethylpyrazole carbonyl group further enhances its pharmacological profile by contributing to metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its potential to modulate key biological pathways. For instance, the thiazole ring is known to exhibit antimicrobial and anti-inflammatory properties, while the pyrazole moiety has been extensively studied for its activity against various enzymes and receptors. The synergistic effects of these structural components may lead to the development of drugs with enhanced therapeutic efficacy. Additionally, the oxygenation at the pyrrolidine position introduces a polar functional group that can improve solubility and membrane permeability, critical factors for drug absorption and distribution.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to evaluate the binding interactions of 2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole with various biological targets. These studies have revealed promising affinities for enzymes involved in metabolic pathways relevant to cancer progression and inflammation. Furthermore, experimental validation through high-throughput screening (HTS) has corroborated these findings, suggesting that this compound may serve as a lead structure for further optimization.

The synthesis of complex molecules like 2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole presents both challenges and opportunities. Modern synthetic methodologies have allowed for more efficient construction of such intricate scaffolds, reducing both time and cost associated with drug development. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming key carbon-carbon bonds within the molecule. Additionally, advances in green chemistry have encouraged the development of more sustainable synthetic routes, aligning with global efforts to minimize environmental impact.

The pharmacokinetic properties of this compound are also under investigation. Preliminary studies suggest that it exhibits reasonable oral bioavailability and metabolic stability, which are essential characteristics for any potential therapeutic agent. Furthermore, its chemical structure allows for modifications that could enhance its pharmacokinetic profile without compromising biological activity. This flexibility is crucial during the drug discovery process, as it enables researchers to fine-tune properties such as solubility, permeability, and metabolic clearance.

In conclusion,2-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole (CAS No. 2200699-25-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic rings and functional groups positions it as a valuable candidate for further exploration in drug discovery. With ongoing advancements in synthetic chemistry and computational biology, this molecule holds promise for contributing to the development of novel therapeutic agents that address unmet medical needs.